Cas no 397843-57-1 (Boronic acid, [3-[[(2-methylpropyl)amino]methyl]phenyl]-)

• Product Name: Boronic acid, [3-[[(2-methylpropyl)amino]methyl]phenyl]-
• CAS No: 397843-57-1
• MF: C₁₁H₁₈BNO₂
• MW: 207.077123165131
• CID: 1510859
• PubChem ID: 11041944
• Update Time: 2025-04-21

Boronic acid, [3-[[(2-methylpropyl)amino]methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [3-[[(2-methylpropyl)amino]methyl]phenyl]-
• 397843-57-1
• (3-{[(2-methylpropyl)amino]methyl}phenyl)boronic acid
• SCHEMBL6358240
• (3-((isobutylamino)methyl)phenyl)boronic acid

• Inchi： 1S/C11H18BNO2/c1-9(2)7-13-8-10-4-3-5-11(6-10)12(14)15/h3-6,9,13-15H,7-8H2,1-2H3
• InChI Key： FWWFDDIEIFXVFV-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CC(=C1)CNCC(C)C)O

Computed Properties

• Exact Mass: 206.14674
• Monoisotopic Mass: 207.1430590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.49